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Compound of Interest |

3-
Compound Name: (TRIETHOXYSILYL)PROPYLSUC
CINIC ANHYDRIDE

Cat. No.: B033966

In-Depth Technical Guide: 3-
(Triethoxysilyl)propylsuccinic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and characterization of 3-
(triethoxysilyl)propylsuccinic anhydride, a versatile organosilane coupling agent. This
document details typical purity levels, provides an overview of common analytical
characterization techniques, and outlines experimental protocols for its synthesis and analysis.

Purity and Physical Properties

3-(Triethoxysilyl)propylsuccinic anhydride is commercially available at purities typically
ranging from 93% to 95%.[1] Gas chromatography (GC) is a common method for determining
the purity of this compound. It is a colorless to light yellow or orange liquid that is sensitive to

moisture.

Table 1: Physical and Chemical Properties of 3-(Triethoxysilyl)propylsuccinic Anhydride
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Property Value Reference
Chemical Formula C13H2406Si [1112]
Molecular Weight 304.41 g/mol [11[2][3]
Appearance .Cok.)rless to light yellow/orange

liquid
Purity 93-95% [1]
Density 1.070 - 1.08 g/cm? [1][2]
Boiling Point 152 °C at 0.4 mm Hg [2]
Refractive Index (@ 20°C) 1.4405 [1]
Flash Point >100 °C [1]
Autoignition Temperature 250 °C [1]

Moisture Sensitivity

Reacts with water and

moisture in the air

[4]115]

Synthesis Overview

A common synthetic route to 3-(triethoxysilyl)propylsuccinic anhydride involves the

hydrosilylation of allyl succinic anhydride with triethoxysilane. This reaction typically utilizes a

platinum-based catalyst, such as Speier's catalyst (hexachloroplatinic acid). The reaction

involves the addition of the Si-H bond across the carbon-carbon double bond of the allyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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